(±)-Blebbistatin (±)-Blebbistatin Blebbistatin is a pyrroloquinoline that is 1,2,3,3a-tetrahydro-H-pyrrolo[2,3-b]quinolin-4-one substituted by a hydroxy group at position 3a, a methyl group at position 6 and a phenyl group at position 1. It acts as an inhibitor of ATPase activity of non-muscle myosin II. It has a role as an inhibitor. It is a pyrroloquinoline, a cyclic ketone, a tertiary alcohol and a tertiary alpha-hydroxy ketone.
Brand Name: Vulcanchem
CAS No.: 674289-55-5
VCID: VC0521539
InChI: InChI=1S/C18H16N2O2/c1-12-7-8-15-14(11-12)16(21)18(22)9-10-20(17(18)19-15)13-5-3-2-4-6-13/h2-8,11,22H,9-10H2,1H3
SMILES: CC1=CC2=C(C=C1)N=C3C(C2=O)(CCN3C4=CC=CC=C4)O
Molecular Formula: C18H16N2O2
Molecular Weight: 292.3 g/mol

(±)-Blebbistatin

CAS No.: 674289-55-5

Inhibitors

VCID: VC0521539

Molecular Formula: C18H16N2O2

Molecular Weight: 292.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(±)-Blebbistatin - 674289-55-5

CAS No. 674289-55-5
Product Name (±)-Blebbistatin
Molecular Formula C18H16N2O2
Molecular Weight 292.3 g/mol
IUPAC Name 3a-hydroxy-6-methyl-1-phenyl-2,3-dihydropyrrolo[2,3-b]quinolin-4-one
Standard InChI InChI=1S/C18H16N2O2/c1-12-7-8-15-14(11-12)16(21)18(22)9-10-20(17(18)19-15)13-5-3-2-4-6-13/h2-8,11,22H,9-10H2,1H3
Standard InChIKey LZAXPYOBKSJSEX-UHFFFAOYSA-N
SMILES CC1=CC2=C(C=C1)N=C3C(C2=O)(CCN3C4=CC=CC=C4)O
Canonical SMILES CC1=CC2=C(C=C1)N=C3C(C2=O)(CCN3C4=CC=CC=C4)O
Appearance Solid powder
Description Blebbistatin is a pyrroloquinoline that is 1,2,3,3a-tetrahydro-H-pyrrolo[2,3-b]quinolin-4-one substituted by a hydroxy group at position 3a, a methyl group at position 6 and a phenyl group at position 1. It acts as an inhibitor of ATPase activity of non-muscle myosin II. It has a role as an inhibitor. It is a pyrroloquinoline, a cyclic ketone, a tertiary alcohol and a tertiary alpha-hydroxy ketone.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Blebbistatin; (±)-Blebbistatin;
Reference 1: Rauscher AÁ, Gyimesi M, Kovács M, Málnási-Csizmadia A. Targeting Myosin by Blebbistatin Derivatives: Optimization and Pharmacological Potential. Trends Biochem Sci. 2018 Jul 26. pii: S0968-0004(18)30123-3. doi: 10.1016/j.tibs.2018.06.006. [Epub ahead of print] Review. PubMed PMID: 30057142.
2: Shin JW, Swift J, Ivanovska I, Spinler KR, Buxboim A, Discher DE. Mechanobiology of bone marrow stem cells: from myosin-II forces to compliance of matrix and nucleus in cell forms and fates. Differentiation. 2013 Oct;86(3):77-86. doi: 10.1016/j.diff.2013.05.001. Epub 2013 Jun 19. Review. PubMed PMID: 23790394; PubMed Central PMCID: PMC3964600.
3: Watanabe M, Kobirumaki F, Yumoto M. [Direct regulation of contractile filaments: novel therapeutic strategy for vasospasm treatment]. Nihon Yakurigaku Zasshi. 2009 Mar;133(3):130-3. Review. Japanese. PubMed PMID: 19282614.
4: Rehfeldt F, Engler AJ, Eckhardt A, Ahmed F, Discher DE. Cell responses to the mechanochemical microenvironment--implications for regenerative medicine and drug delivery. Adv Drug Deliv Rev. 2007 Nov 10;59(13):1329-39. Epub 2007 Aug 14. Review. PubMed PMID: 17900747; PubMed Central PMCID: PMC4124491.
5: Mitchison TJ. Probing cell division with "chemical genetics". Harvey Lect. 2002-2003;98:19-40. Review. PubMed PMID: 16033156.
PubChem Compound 3476986
Last Modified Nov 11 2021
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